Cas no 2228974-09-0 (4,4-difluoro-1-(2-fluoroethyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(2-fluoroethyl)cyclohexan-1-amine
• CAS No: 2228974-09-0
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 6509142
• PubChem ID: 165629847
• Update Time: 2025-05-19

4,4-difluoro-1-(2-fluoroethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-fluoroethyl)cyclohexan-1-amine
• EN300-1949689
• 2228974-09-0

• Inchi： 1S/C8H14F3N/c9-6-5-7(12)1-3-8(10,11)4-2-7/h1-6,12H2
• InChI Key： KVHIMVVGFRASKK-UHFFFAOYSA-N
• SMILES： FC1(CCC(CCF)(CC1)N)F

Computed Properties

• Exact Mass: 181.10783394g/mol
• Monoisotopic Mass: 181.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(2-fluoroethyl)cyclohexan-1-amine

Research Briefing on 4,4-Difluoro-1-(2-fluoroethyl)cyclohexan-1-amine (CAS: 2228974-09-0)

4,4-Difluoro-1-(2-fluoroethyl)cyclohexan-1-amine (CAS: 2228974-09-0) is a fluorinated cyclohexylamine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting central nervous system (CNS) disorders and other diseases. The incorporation of fluorine atoms into the cyclohexylamine scaffold enhances its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and characterization of 4,4-difluoro-1-(2-fluoroethyl)cyclohexan-1-amine, with particular emphasis on its physicochemical properties and reactivity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structure and purity of the compound. Computational modeling has also been utilized to predict its pharmacokinetic and pharmacodynamic profiles, providing valuable insights into its potential therapeutic applications.

One of the key findings from recent research is the compound's ability to modulate specific neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) and glutamate. Preliminary in vitro studies suggest that 4,4-difluoro-1-(2-fluoroethyl)cyclohexan-1-amine may act as a positive allosteric modulator of GABA receptors, which could have implications for the treatment of anxiety, epilepsy, and other CNS disorders. Additionally, its fluorinated structure may confer advantages in terms of blood-brain barrier penetration, a critical factor for CNS-targeted drugs.

Further investigations have explored the compound's potential as a precursor for the development of radiopharmaceuticals. The presence of fluorine atoms makes it a suitable candidate for positron emission tomography (PET) imaging, enabling non-invasive visualization of biological processes in vivo. Researchers are currently optimizing radiolabeling protocols to facilitate the translation of this compound into clinical imaging applications.

In conclusion, 4,4-difluoro-1-(2-fluoroethyl)cyclohexan-1-amine represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural features and potential therapeutic applications warrant further investigation, particularly in the context of CNS disorders and diagnostic imaging. Future studies should focus on in vivo efficacy and safety assessments to fully elucidate its clinical potential.